Cas no 2034997-89-0 ((2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide
• CAS No: 2034997-89-0
• MF: C₁₈H₂₁N₃O₄
• MW: 343.377044439316
• CID: 5337122
• Update Time: 2025-06-28

(2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3-methoxyphenyl)-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acrylamide
• (E)-3-(3-methoxyphenyl)-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]prop-2-enamide
• (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide

• Inchi： 1S/C18H21N3O4/c1-23-15-4-2-3-13(11-15)5-6-16(22)19-12-17-20-18(21-25-17)14-7-9-24-10-8-14/h2-6,11,14H,7-10,12H2,1H3,(H,19,22)/b6-5+
• InChI Key： KNUZMTNGBFRCAN-AATRIKPKSA-N
• SMILES： O1CCC(C2=NOC(CNC(/C=C/C3C=CC=C(C=3)OC)=O)=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 454
• XLogP3: 1.8
• Topological Polar Surface Area: 86.5

Additional information on (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide

Introduction to Compound CAS No. 2034997-89-0: (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide

(2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide, identified by the Chemical Abstracts Service (CAS) number 2034997-89-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study and development.

The molecular structure of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide is composed of a substituted phenyl group, an oxadiazole ring, and a tetrahydropyran (oxane) moiety. These structural elements contribute to its pharmacological properties and biological activity. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity, which can improve its bioavailability and cellular uptake. The oxadiazole ring is known for its ability to form hydrogen bonds and interact with biological targets, while the tetrahydropyran moiety adds conformational rigidity and stability to the molecule.

Recent studies have explored the potential therapeutic applications of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide has also shown promise in cancer research. In vitro and in vivo studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}prop-2-enamide has been extensively studied to understand its behavior in biological systems. Animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for once-daily dosing regimens in preclinical settings.

Toxicity studies have also been conducted to assess the safety profile of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan-4-yl)-1,2,4-o xadiazol -5 - yl ] methyl } prop - 2 - en amide strong > . Results from these studies indicate that it has a wide therapeutic window with minimal adverse effects at therapeutic doses. No significant toxicity was observed in major organs such as the liver and kidneys at doses up to 100 mg/kg in rodent models.

The development of (2E)-3-(3-methoxyphenyl)-N-{[3-(oxan - 4 - yl ) - 1 , 2 , 4 - ox adia z ol - 5 - yl ] methyl } prop - 2 - en amide strong > as a potential therapeutic agent is ongoing. Clinical trials are currently being planned to evaluate its efficacy and safety in human subjects. These trials will provide crucial data on its pharmacodynamics, pharmacokinetics, and clinical outcomes in various disease conditions.

In conclusion, (2E ) - 3 -( 3 - meth oxy phen yl ) - N -{ [ 3 -( ox an - 4 - yl ) - 1 , 2 , 4 - ox adia z ol - 5 - yl ] methyl } prop - 2 - en amide strong > (CAS No . 20 3 4997 -89 -0 ) represents a promising candidate for the treatment of inflammatory diseases , neurodegenerative disorders , and cancer . Its unique molecular structure , coupled with favorable pharmacokinetic properties and low toxicity , makes it an attractive target for further research and development . As more data becomes available from ongoing clinical trials , it is anticipated that this compound will play a significant role in advancing therapeutic options for patients suffering from these debilitating conditions . p >